1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one

• Molecular Formula: C16H13BrN2O2
• Molecular Weight: 345.19 g/mol
• IUPAC Name: 1-(5-bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one
• InChI: InChI=1S/C16H13BrN2O2/c17-14-6-12(8-18-9-14)16(21)19-10-13(7-15(19)20)11-4-2-1-3-5-11/h1-6,8-9,13H,7,10H2
• InChI Key: GMCAGGPVLKDHMD-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C(=O)C2=CC(=CN=C2)Br)C3=CC=CC=C3

Description

1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one, also known as BRD-K278-3373, is a chemical compound that has gained interest in the field of scientific research due to its potential applications in drug discovery. This compound is a pyrrolidine derivative that has a bromopyridine and phenyl group attached to it.

Mechanism of Action

The mechanism of action of 1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one3 involves the inhibition of the above-mentioned enzymes. Akt is a serine/threonine kinase that plays a crucial role in cell survival and growth. GSK-3β is a multifunctional kinase that regulates glycogen synthesis, cell proliferation, and apoptosis. CDK2 is a key regulator of the cell cycle and is involved in DNA replication and repair. By inhibiting these enzymes, 1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one3 can induce cell cycle arrest, apoptosis, and inhibit cell proliferation.
Biochemical and Physiological Effects:
1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one3 has been shown to have antiproliferative effects on various cancer cell lines, such as breast cancer, lung cancer, and colon cancer. It has also been reported to induce apoptosis in these cancer cells. In addition, this compound has been shown to have neuroprotective effects in a mouse model of Alzheimer's disease. It has been reported to reduce amyloid beta-induced neurotoxicity and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one3 in lab experiments is its specificity towards the targeted enzymes. This compound has been reported to have high selectivity towards Akt, GSK-3β, and CDK2. However, one limitation of using this compound is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one3. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the structure-activity relationship of this compound and identify more potent analogs. Furthermore, the therapeutic potential of this compound needs to be further explored in animal models and clinical trials. Finally, the mechanism of action of this compound needs to be elucidated further to understand its effects on cellular processes.
Conclusion:
In conclusion, 1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one is a promising compound with potential applications in drug discovery. Its inhibitory activity against various enzymes makes it a potential lead compound for the development of new drugs for the treatment of cancer and other diseases. However, further research is needed to fully understand the mechanism of action and therapeutic potential of this compound.

Synthesis Methods

The synthesis of 1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one involves the reaction of 3-bromo-5-chloropyridine-2-carboxylic acid with phenylmagnesium bromide, followed by the addition of pyrrolidin-2-one. The resulting product is then purified through column chromatography. This method has been reported in a research article by Liu et al. (2013).

Scientific Research Applications

1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one has been identified as a potential lead compound for the development of new drugs. It has been reported to have inhibitory activity against several enzymes, including protein kinase B (Akt), glycogen synthase kinase 3β (GSK-3β), and cyclin-dependent kinase 2 (CDK2). These enzymes are involved in various cellular processes, such as cell proliferation, differentiation, and apoptosis. Therefore, targeting these enzymes with 1-(5-Bromopyridine-3-carbonyl)-4-phenylpyrrolidin-2-one3 could have therapeutic potential for the treatment of cancer, Alzheimer's disease, and other diseases.